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Compound of Interest

Compound Name: Quasipanaxatriol

Cat. No.: B13431287 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Quasipanaxatriol, a dammarane-type triterpenoid, has garnered interest within the scientific

community for its potential therapeutic applications. This technical guide provides a

comprehensive overview of its physical and chemical properties, drawing upon available data

for the compound and its close structural analogs. The document further details experimental

protocols for its isolation and biological evaluation, and visualizes key signaling pathways

potentially modulated by this compound, offering a valuable resource for researchers in natural

product chemistry, pharmacology, and drug discovery.

Physical and Chemical Properties
While specific experimental data for Quasipanaxatriol is limited in publicly accessible

literature, its properties can be inferred from data available for closely related compounds, such

as Panaxatriol. The fundamental physicochemical characteristics are summarized below.
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Property Value Source

CAS Number 171903-78-9 N/A

Molecular Formula C₃₀H₅₀O₃ N/A

Molecular Weight 458.72 g/mol N/A

Melting Point
Estimated: 238-239 °C (based

on Panaxatriol)
[1]

Boiling Point Not available

Solubility

Slightly soluble in Chloroform

and DMSO (based on

Panaxatriol)

[1]

Spectral Data
Detailed spectral data for Quasipanaxatriol are not readily available. The following sections

provide general expectations for the spectral characteristics of this class of compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of Quasipanaxatriol is expected to be complex,

characteristic of a triterpenoid structure. Key features would include multiple signals in the

aliphatic region (δ 0.7-2.5 ppm) corresponding to the numerous methyl, methylene, and

methine protons of the steroidal backbone. Signals for protons attached to carbons bearing

hydroxyl groups would likely appear in the δ 3.0-4.5 ppm range.

¹³C NMR: The carbon NMR spectrum would display approximately 30 distinct signals,

consistent with the molecular formula. The chemical shifts would reflect the different carbon

environments within the dammarane skeleton, with signals for carbons attached to hydroxyl

groups appearing in the δ 60-80 ppm region.

Infrared (IR) Spectroscopy
The IR spectrum of Quasipanaxatriol is anticipated to show characteristic absorption bands

for its functional groups. A broad band in the region of 3200-3600 cm⁻¹ would indicate the
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presence of O-H stretching vibrations from the hydroxyl groups. C-H stretching vibrations for

the aliphatic backbone would be observed around 2850-3000 cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometric analysis of Quasipanaxatriol would be expected to show a molecular ion

peak [M]⁺ or protonated molecular ion peak [M+H]⁺ corresponding to its molecular weight. The

fragmentation pattern would likely involve the loss of water molecules from the hydroxyl groups

and characteristic cleavages of the triterpenoid skeleton.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological evaluation of

Quasipanaxatriol are crucial for its further investigation. The following sections outline

generalized methodologies based on standard practices for natural products.

Isolation and Purification of Quasipanaxatriol from
Panax Species
A general workflow for the isolation and purification of triterpenoids like Quasipanaxatriol from

plant material, such as Panax species, is presented below.

Plant Material (e.g., Panax ginseng) Solvent Extraction
(e.g., Methanol or Ethanol)

Concentration
of Crude Extract

Solvent Partitioning
(e.g., Hexane, Ethyl Acetate, Water)

Column Chromatography
(Silica Gel or Reversed-Phase)

Further Purification
(e.g., HPLC)

Structural Elucidation
(NMR, MS, IR) Pure Quasipanaxatriol

Cancer Cell Culture Seed cells in 96-well plate Treat with Quasipanaxatriol
(various concentrations) Incubate for 24-72 hours Add MTT reagent Dissolve formazan crystals Measure absorbance at 570 nm Calculate cell viability Determine IC50

Macrophage Cell Culture
(e.g., RAW 264.7) Seed cells in 96-well plate Pre-treat with Quasipanaxatriol Stimulate with LPS Incubate for 24 hours Collect cell supernatant Perform Griess reaction Measure absorbance at 540 nm Calculate NO inhibition Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Quasipanaxatriol: A Technical Guide to its Physical,
Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13431287#physical-and-chemical-properties-of-
quasipanaxatriol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b13431287?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB6247506.htm?N=Germany
https://www.benchchem.com/product/b13431287#physical-and-chemical-properties-of-quasipanaxatriol
https://www.benchchem.com/product/b13431287#physical-and-chemical-properties-of-quasipanaxatriol
https://www.benchchem.com/product/b13431287#physical-and-chemical-properties-of-quasipanaxatriol
https://www.benchchem.com/product/b13431287#physical-and-chemical-properties-of-quasipanaxatriol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13431287?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13431287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

